Cas no 61514-54-3 (4-ethynyl-1,5-dimethyl-1H-pyrazole)

4-ethynyl-1,5-dimethyl-1H-pyrazole structure
61514-54-3 structure
Product Name:4-ethynyl-1,5-dimethyl-1H-pyrazole
CAS No:61514-54-3
MF:C7H8N2
MW:120.151821136475
MDL:MFCD00481867
CID:476674
PubChem ID:12299299
Update Time:2025-09-21

4-ethynyl-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-ethynyl-1,5-dimethyl-
    • (1,5-dimethyl-4-pyrazolyl)acetylene
    • 4-ethynyl-1,5-dimethylpyrazole
    • 4-ethynyl-1,5-dimethyl-1H-pyrazole
    • F88417
    • SCHEMBL9906353
    • DTXSID80486186
    • MFCD00481867
    • 61514-54-3
    • 4-(1-ETHYNYL)-1,5-DIMETHYL-1H-PYRAZOLE
    • EN300-232828
    • VCFMZJNLWRPYMG-UHFFFAOYSA-N
    • 4-ethynyl-1,5-dimethyl-1{H}-pyrazole
    • AKOS015921185
    • STL584632
    • DB-128938
    • MDL: MFCD00481867
    • Inchi: 1S/C7H8N2/c1-4-7-5-8-9(3)6(7)2/h1,5H,2-3H3
    • InChI Key: VCFMZJNLWRPYMG-UHFFFAOYSA-N
    • SMILES: N1(C)C(C)=C(C#C)C=N1

Computed Properties

  • Exact Mass: 120.06884
  • Monoisotopic Mass: 120.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

4-ethynyl-1,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB502609-100 mg
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole
61514-54-3
100MG
€354.00 2022-03-01
abcr
AB502609-250 mg
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole
61514-54-3
250MG
€475.60 2022-03-01
abcr
AB502609-500 mg
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole
61514-54-3
500MG
€620.10 2022-03-01
abcr
AB502609-1 g
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole
61514-54-3
1g
€841.90 2022-03-01
abcr
AB502609-2 g
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole
61514-54-3
2g
€1,108.00 2022-03-01
Chemenu
CM522869-1g
4-Ethynyl-1,5-dimethyl-1H-pyrazole
61514-54-3 97%
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$764 2022-06-10
eNovation Chemicals LLC
Y1220695-5g
4-ethynyl-1,5-dimethyl-1H-pyrazole
61514-54-3 95%
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$1595 2024-07-28
eNovation Chemicals LLC
Y1220695-10g
4-ethynyl-1,5-dimethyl-1H-pyrazole
61514-54-3 95%
10g
$2695 2024-07-28
Enamine
EN300-232828-0.05g
4-ethynyl-1,5-dimethyl-1H-pyrazole
61514-54-3 95%
0.05g
$197.0 2024-06-19
Enamine
EN300-232828-0.1g
4-ethynyl-1,5-dimethyl-1H-pyrazole
61514-54-3 95%
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$293.0 2024-06-19

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